Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

tripropylene glycol monomethyl ether reaction
pathways decomposition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Physicochemical Properties of TPGME

The table below summarizes key identified properties of TPGME for researchers [1].

Property Value / Information

Common Name Tripropylene Glycol Monomethyl Ether [1]
CAS Number 20324-33-8 [1]

Molecular Formula C10H2204 [1]

Molecular Weight 206.279 g/mol [1]

Density 1.0+0.1 g/cm3 [1]

Boiling Point 270.8+£20.0 °C at 760 mmHg [1]

Flash Point 117.6421.8 °C [1]

Vapor Pressure 0.0£1.2 mmHg at 25°C [1]
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Property Value / Information

LogP (Partition -0.47 [1]

Coefficient)

Synonym Examples Dowanol TPM, Propasol solvent TM, 1-[2-(2-methoxy-1-methylethoxy)-1-

methylethoxy]-propan-2-ol [1]

Research Context and Suggested Methodologies

While data for TPGME is limited, one study on monoglyme (a simpler glycol ether) provides a potential
research framework [2]. The low-temperature oxidation mechanism was investigated via theoretical

calculations and kinetic modeling [2].

Key methodological steps from this analogous research include [2]:

e Potential Energy Surface Calculation: Using density functional theory (DFT) methods to investigate
reactions between fuel radicals and Os-.

¢ Rate Constant Calculation: Calculating temperature- and pressure-dependent rate constants by
solving the time-dependent master equation based on RRKM theory.

e Model Validation: Validating the established kinetics by comparing simulated results with
experimental data from setups like a jet-stirred reactor (JSR).

For TPGME, one search result confirms it is a subject of study in the context of "oxidation behavior and

mechanism" via ReaxFF molecular dynamics simulation, but no detailed data is provided [3].

Experimental Workflow for Pathway Analysis

The diagram below outlines a generalized experimental and computational workflow for elucidating the

reaction pathways of a compound like TPGME, based on the methodologies found in the research [2].
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Research workflow for reaction pathway analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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